N-(8-butoxyquinolin-5-yl)-2-methylpropanamide

• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol
• IUPAC Name: N-(8-butoxyquinolin-5-yl)-2-methylpropanamide
• InChI: InChI=1S/C17H22N2O2/c1-4-5-11-21-15-9-8-14(19-17(20)12(2)3)13-7-6-10-18-16(13)15/h6-10,12H,4-5,11H2,1-3H3,(H,19,20)
• InChI Key: LKFJSKLBZYWWJH-UHFFFAOYSA-N
• SMILES: CCCCOC1=C2C(=C(C=C1)NC(=O)C(C)C)C=CC=N2

Description

N-(8-butoxyquinolin-5-yl)-2-methylpropanamide is a chemical compound that has been used extensively in scientific research. It is a synthetic compound that has been found to have a wide range of potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(8-butoxyquinolin-5-yl)-2-methylpropanamide involves the inhibition of PARP. PARP plays a crucial role in DNA repair by detecting and repairing DNA damage. Inhibition of PARP leads to the accumulation of DNA damage, which ultimately leads to cell death.
Biochemical and Physiological Effects:
N-(8-butoxyquinolin-5-yl)-2-methylpropanamide has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. These effects make it a promising candidate for the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(8-butoxyquinolin-5-yl)-2-methylpropanamide is its potency as a PARP inhibitor. This makes it a valuable tool for studying the role of PARP in DNA repair and cell survival. However, one of the limitations of using N-(8-butoxyquinolin-5-yl)-2-methylpropanamide in lab experiments is its potential toxicity. Careful handling and proper safety precautions must be taken when working with this compound.

Future Directions

There are several future directions for the research on N-(8-butoxyquinolin-5-yl)-2-methylpropanamide. One area of research is the development of more potent and selective PARP inhibitors. Another area of research is the use of N-(8-butoxyquinolin-5-yl)-2-methylpropanamide in combination with other cancer treatments to enhance their efficacy. Additionally, the potential use of N-(8-butoxyquinolin-5-yl)-2-methylpropanamide in the treatment of other diseases such as neurodegenerative diseases and inflammatory diseases is an area of interest.
In conclusion, N-(8-butoxyquinolin-5-yl)-2-methylpropanamide is a synthetic compound that has been extensively studied for its potential applications in various fields. Its potency as a PARP inhibitor makes it a valuable tool for studying the role of PARP in DNA repair and cell survival. Further research is needed to fully understand the potential applications of this compound in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of N-(8-butoxyquinolin-5-yl)-2-methylpropanamide involves the reaction of 8-butoxyquinoline with 2-methylpropanoyl chloride. The reaction is carried out in the presence of a base such as triethylamine, which acts as a catalyst. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

N-(8-butoxyquinolin-5-yl)-2-methylpropanamide has been used in various scientific research applications. It has been found to be a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is an enzyme that plays a key role in DNA repair and cell survival. Inhibition of PARP has been shown to enhance the efficacy of chemotherapy and radiotherapy in cancer treatment.